Cas no 392253-26-8 (N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,2-dimethylpropanamide)

• Product Name: N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,2-dimethylpropanamide
• CAS No: 392253-26-8
• MF: C₁₇H₂₁N₃O₂S
• MW: 331.432542562485
• CID: 6261226
• PubChem ID: 3447083
• Update Time: 2025-07-27

N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,2-dimethylpropanamide
• N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2,2-dimethylpropanamide
• EU-0072611
• Oprea1_689026
• N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,2-dimethylpropanamide
• F0396-0043
• N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pivalamide
• 392253-26-8
• SR-01000442622-1
• AKOS024576258
• SR-01000442622

• Inchi： 1S/C17H21N3O2S/c1-17(2,3)16(21)18-15-13-9-23-10-14(13)19-20(15)11-5-7-12(22-4)8-6-11/h5-8H,9-10H2,1-4H3,(H,18,21)
• InChI Key： XNUALHYMDMSVRB-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C(C)(C)C)=O)N(C1C=CC(=CC=1)OC)N=2

Computed Properties

• Exact Mass: 331.13544809g/mol
• Monoisotopic Mass: 331.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,2-dimethylpropanamide

Introduction to N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2,2-dimethylpropanamide (CAS No. 392253-26-8)

N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2,2-dimethylpropanamide, identified by its CAS number 392253-26-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential biological activities. The presence of a thiophene ring fused with a pyrazole moiety, combined with an amide functional group and a 4-methoxyphenyl substituent, suggests a rich chemical space for interaction with biological targets.

The compound's structure is characterized by several key functional groups that contribute to its reactivity and potential biological effects. The thiophene ring is a well-known scaffold in medicinal chemistry, often found in bioactive natural products and synthetic drugs. Its aromaticity and ability to participate in hydrogen bonding make it a valuable component in drug design. The pyrazole ring, on the other hand, is known for its role in various pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. The amide group introduces polarity and potential for hydrogen bonding interactions with biological targets.

The 4-methoxyphenyl substituent adds another layer of complexity to the molecule's interactions. Methoxy groups are frequently found in pharmaceuticals due to their ability to modulate electronic properties and influence binding affinity. In this context, the methoxyphenyl group in N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2,2-dimethylpropanamide could play a crucial role in determining its biological activity by influencing both hydrophobic and hydrophilic interactions.

Recent research in the field of heterocyclic chemistry has highlighted the importance of thiophene-pyrazole hybrids as potential drug candidates. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. For instance, studies have demonstrated that thiophene-pyrazole derivatives can exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders.

The synthesis of N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2,2-dimethylpropanamide involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic systems. The construction of the thiophene-pyrazole core requires careful consideration of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis have been employed to facilitate the formation of key bonds within the molecule. These methods not only improve efficiency but also allow for the introduction of complex functional groups with precision.

In terms of biological activity, preliminary studies on N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2,2-dimethylpropanamide have shown promising results. In vitro assays have indicated potential inhibitory effects on certain enzymes and cell lines relevant to cancer research. The compound's ability to interact with these targets suggests that it may have therapeutic applications in oncology. Additionally, its structural features could make it a valuable lead compound for further derivatization and optimization.

The role of computational chemistry in the study of N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2,2-dimethylpropanamide cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and understand interaction mechanisms at the molecular level. These studies provide crucial insights into how the compound might function within biological systems and guide the design of more effective derivatives.

Future directions for research on this compound include exploring its pharmacokinetic properties and conducting preclinical studies to assess its safety and efficacy. The development of novel drug candidates often involves a multidisciplinary approach, combining expertise from organic chemistry, pharmacology, biochemistry, and computational science. By leveraging these diverse fields of study, researchers can gain a comprehensive understanding of the compound's potential applications.

The significance of N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2,2-dimethylpropanamide extends beyond its immediate biological activity. It represents an example of how structural complexity can be harnessed to develop novel therapeutic agents. As research continues to uncover new biological targets and mechanisms underlying disease processes， compounds like this one will continue to play a crucial role in drug discovery efforts.